
An In-depth Technical Guide to
Hexyltrimethylammonium Bromide: Structure,

Properties, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexyltrimethylammonium bromide

Cat. No.: B1246663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hexyltrimethylammonium bromide (HTAB) is a cationic surfactant belonging to the

quaternary ammonium salt family. Its amphipathic nature, characterized by a hydrophilic

trimethylammonium head group and a hydrophobic hexyl tail, underpins its diverse applications

across various scientific and industrial domains. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, synthesis, and key applications

of HTAB, with a particular focus on its relevance to researchers, scientists, and professionals in

drug development. Detailed experimental protocols and visualizations are included to facilitate

practical application and a deeper understanding of its utility.

Chemical Structure and Formula
Hexyltrimethylammonium bromide is structurally defined by a central nitrogen atom bonded

to three methyl groups and one hexyl group, forming a quaternary ammonium cation. This

cation is ionically bonded to a bromide anion.

Chemical Formula: C₉H₂₂BrN[1][2]

IUPAC Name: Hexyl(trimethyl)azanium bromide[1]
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CAS Number: 2650-53-5

Molecular Weight: 224.18 g/mol [1]

SMILES: CCCCCC--INVALID-LINK--(C)C.[Br-][1]

Below is a diagram illustrating the chemical synthesis of Hexyltrimethylammonium Bromide.
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Synthesis of Hexyltrimethylammonium Bromide

Reactants

Product

1-Bromohexane
CH3(CH2)5Br

Hexyltrimethylammonium Bromide
[CH3(CH2)5N(CH3)3]+Br-

+ Trimethylamine

Trimethylamine
(CH3)3N
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Mechanism of HTAB in Enhancing Drug Permeation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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